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Compound of Interest

Compound Name: Benzene, [(5-chloropentyl)oxy]-

CAS No.: 71933-92-1

Cat. No.: B8763059 Get Quote

Executive Summary & Chemical Identification
Critical Distinction: Do not confuse Benzene, [(5-chloropentyl)oxy]- (CAS: 15232-95-8) with

Benzene (CAS: 71-43-2). While the latter is a highly volatile, Group 1 carcinogen solvent, the

target compound is a substituted aryl alkyl ether with a terminal alkyl chloride. It possesses

significantly different physical properties (higher boiling point, lower vapor pressure) and

requires a distinct waste stream due to its halogen content.

Chemical Profile
Parameter Description

Chemical Name Benzene, [(5-chloropentyl)oxy]-

CAS Number 15232-95-8

Functional Groups Aryl Ether (Ph-O-R), Alkyl Chloride (-CH₂Cl)

Physical State Liquid (High Boiling Point) or Low-Melting Solid

Primary Hazard
Skin/Eye Irritant, Aquatic Toxicity, Halogenated

Waste

RCRA Classification
Halogenated Organic Waste (Not a P- or U-

listed waste, but requires specific incineration)
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Hazard Assessment & Compatibility Logic
To ensure a self-validating safety system, one must understand the reactivity of the molecule

during storage and disposal.

Halogen Content (The Chlorine Atom): The presence of the chlorine atom on the pentyl chain

mandates that this chemical cannot be disposed of in standard organic solvent streams (e.g.,

acetone/methanol waste). Incinerating chlorinated compounds in standard boilers releases

acidic gases (HCl) and can form dioxins if not treated with specific scrubbers.

Action: Must be segregated into Halogenated Waste.

Ether Linkage (The Oxygen Bridge): While aryl alkyl ethers are generally more stable than

dialkyl ethers (like diethyl ether), they still possess a theoretical risk of peroxide formation

upon prolonged exposure to air and light.

Action: If the container is old (>12 months) or shows crystal formation, test for peroxides

using starch-iodide paper before consolidation.

Alkyl Chloride Reactivity: The terminal chloride is a good leaving group. It can react violently

with strong nucleophiles, alkali metals (Na, K), or strong oxidizers.

Action: strictly avoid contact with aluminum powder, magnesium, or strong bases in the

waste container.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The "Stream" Decision)
The most common error in disposing of this compound is commingling it with non-halogenated

solvents. This results in costly re-classification fees from waste vendors.

Protocol:

Select Container: Use a high-density polyethylene (HDPE) or amber glass container. Avoid

metal cans due to potential slow corrosion from hydrolysis of the alkyl chloride.

Labeling: Apply a hazardous waste label immediately.[1]
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Primary Identifier: "Halogenated Organic Waste"

Constituents: "Benzene, [(5-chloropentyl)oxy]- (95%+)"

Hazard Checkboxes: [x] Irritant [x] Toxic (Environmental)

Segregation: Place the container in the "Halogenated" satellite accumulation area.

Phase 2: Operational Workflow (Diagram)
The following logic flow ensures the material ends up in the correct incineration stream.
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Figure 1: Decision logic for the safe segregation and packaging of Benzene, [(5-
chloropentyl)oxy]- waste.

Emergency Contingencies: Spill Response
In the event of a spill, the lipophilic nature of the compound means it will not mix with water but

will adhere to surfaces.

Spill Cleanup Protocol:

Evacuate & Ventilate: Although less volatile than benzene, vapors can still be irritating.

PPE: Nitrile gloves (double gloved recommended) and safety goggles.

Absorb: Do not use water.[2] Use an inert organic absorbent (vermiculite, clay, or "pig" mats).

Disposal of Debris: All contaminated absorbent materials must be treated as solid

halogenated waste. Do not throw in regular trash.
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Figure 2: Immediate response workflow for spills, prioritizing containment of halogenated

residues.

Regulatory & Compliance Data
When filling out your institution's waste manifest, use the following classifications to ensure

compliance with EPA (RCRA) and DOT regulations.
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Regulatory Body Classification Code Description

EPA (RCRA)
D001 (If Ignitable*) or Non-

Specific

Often classified simply as

"Halogenated Solvent Waste"

unless mixed with F-listed

solvents. Flash point

verification required for D001.

DOT (Shipping) UN 3082

Environmentally Hazardous

Substance, Liquid, N.O.S.

(Benzene, [(5-

chloropentyl)oxy]-)

Hazard Class Class 9
Miscellaneous Hazardous

Material

Packing Group III Minor Danger

Note on Incineration: The disposal facility must use a rotary kiln incinerator operating >1000°C

with secondary combustion chambers and acid gas scrubbing systems to neutralize the HCl

generated from the chlorine atom [1, 2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ehrs.upenn.edu [ehrs.upenn.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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